3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid
Overview
Description
The compound “2-(4-Bromo-2-methylphenyl)acetic acid” is similar to your compound. It has a CAS Number of 853796-39-1 and a molecular weight of 229.07 .
Synthesis Analysis
A method for producing a compound with a similar structure, “n-butyryl-4-amino-3-methyl-methyl benzoate”, involves reacting o-toluidine with butyric acid chloride, brominating the reaction product, and reacting the bromide obtained therefrom with carbon monoxide and methanol in the presence of a palladium catalyst .Molecular Structure Analysis
The molecular structure of a similar compound, “(4-Bromo-2-methylphenyl)boronic acid”, has a molecular formula of C7H8BBrO2 and an average mass of 214.852 Da .Chemical Reactions Analysis
While specific reactions involving your compound are not available, a related compound, “tert-Butyl bromide”, is used as a standard reagent in synthetic organic chemistry .Scientific Research Applications
BMBA has a variety of applications in scientific research. It is used in the synthesis of organic compounds, as a reagent in organic synthesis, and as an analytical tool. It is also used in pharmaceutical research, as a potential therapeutic agent, and as a pharmacological tool. BMBA is used in the synthesis of a variety of compounds, such as amides, esters, and aryl halides. It is also used in the synthesis of biologically active compounds, such as β-lactams, quinolones, and thiazole derivatives. BMBA is also used in the synthesis of polymers and in the preparation of liquid crystals.
Mechanism of Action
The mechanism of action of BMBA is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. BMBA is also thought to inhibit the activity of enzymes involved in the synthesis of prostaglandins and other bioactive lipids. Additionally, BMBA is believed to interfere with the metabolism of fatty acids and other lipids.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMBA are not fully understood. Studies have shown that BMBA has anti-inflammatory, antimicrobial, and antioxidant properties. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, BMBA has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using BMBA in laboratory experiments is its low cost and availability. It is readily available in the form of a white crystalline solid and can be easily synthesized from commercially available chemicals. Additionally, BMBA is soluble in organic solvents, making it easy to work with in laboratory experiments. The main limitation of BMBA is its potential toxicity. BMBA is a brominated aromatic acid and may be toxic if ingested or inhaled.
Future Directions
There are a variety of potential future directions for the use of BMBA in scientific research. BMBA could be used in the synthesis of new drugs and therapeutic agents. Additionally, BMBA could be used in the synthesis of polymers and other materials. BMBA could also be used as a tool to study the biochemical and physiological effects of drugs and other compounds. Finally, BMBA could be used to study the mechanisms of action of drugs and other compounds.
Synthesis Methods
BMBA can be synthesized from 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acidthylbenzene, which is obtained from the reaction of 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acidthylphenol and ethyl bromoacetate. The reaction of 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acidthylbenzene with anhydrous potassium carbonate in acetic acid yields BMBA. The reaction is carried out at a temperature of 100-105 °C and is followed by the addition of water to precipitate BMBA. The product can then be isolated by filtration and recrystallization.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid involves the conversion of 4-bromo-2-methylacetophenone to the corresponding acid through a series of reactions.", "Starting Materials": [ "4-bromo-2-methylacetophenone", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Sodium sulfate (Na2SO4)", "Ethyl acetate (EtOAc)", "Methanol (MeOH)", "Diethyl ether (Et2O)", "Water (H2O)" ], "Reaction": [ "4-bromo-2-methylacetophenone is treated with NaOH and H2O to form 4-bromo-2-methylbenzoic acid.", "4-bromo-2-methylbenzoic acid is then converted to the acid chloride using thionyl chloride (SOCl2).", "The acid chloride is then reacted with sodium bicarbonate (NaHCO3) in the presence of EtOAc to form the corresponding acid.", "The acid is then purified by recrystallization from MeOH.", "The final product, 3-(4-bromo-2-methylphenyl)-2-oxopropanoic acid, is obtained by reacting the acid with EtOH and HCl in the presence of Et2O and NaCl, followed by recrystallization from H2O." ] } | |
CAS RN |
1936546-18-7 |
Molecular Formula |
C10H9BrO3 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
